Cas no 2138379-78-7 (2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-)

2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-, is a substituted indazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a butyl side chain and a bulky 1,1-dimethylpropyl group, may enhance binding affinity and selectivity in biological systems. The tetrahydroindazole core contributes to its stability, while the amine functionality offers versatility for further derivatization. This compound is of interest for its potential as a scaffold in drug discovery, particularly for targeting enzymes or receptors where steric and electronic properties are critical. Its synthetic accessibility and modifiable framework make it a valuable intermediate for developing novel bioactive molecules.
2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro- structure
2138379-78-7 structure
Product Name:2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-
CAS No:2138379-78-7
MF:C16H29N3
MW:263.421563863754
CID:5301420
Update Time:2025-10-28

2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-
    • Inchi: 1S/C16H29N3/c1-5-7-10-19-15(17)13-11-12(16(3,4)6-2)8-9-14(13)18-19/h12H,5-11,17H2,1-4H3
    • InChI Key: AOVSBJTXMSTUMP-UHFFFAOYSA-N
    • SMILES: N1=C2C(CC(C(C)(C)CC)CC2)=C(N)N1CCCC

2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-784140-0.05g
2-butyl-5-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
2138379-78-7 95%
0.05g
$1368.0 2024-05-22
Enamine
EN300-784140-0.1g
2-butyl-5-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
2138379-78-7 95%
0.1g
$1433.0 2024-05-22
Enamine
EN300-784140-0.25g
2-butyl-5-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
2138379-78-7 95%
0.25g
$1498.0 2024-05-22
Enamine
EN300-784140-0.5g
2-butyl-5-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
2138379-78-7 95%
0.5g
$1563.0 2024-05-22
Enamine
EN300-784140-1.0g
2-butyl-5-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
2138379-78-7 95%
1.0g
$1629.0 2024-05-22
Enamine
EN300-784140-2.5g
2-butyl-5-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
2138379-78-7 95%
2.5g
$3191.0 2024-05-22
Enamine
EN300-784140-5.0g
2-butyl-5-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
2138379-78-7 95%
5.0g
$4722.0 2024-05-22
Enamine
EN300-784140-10.0g
2-butyl-5-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
2138379-78-7 95%
10.0g
$7004.0 2024-05-22

Additional information on 2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-

Introduction to 2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro (CAS No. 2138379-78-7)

2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro (CAS No. 2138379-78-7) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific substitution pattern in its molecular structure, featuring a butyl group at the 2-position and a 1,1-dimethylpropyl group at the 5-position, contributes to its unique chemical properties and biological interactions.

The indazole scaffold is a key pharmacophore in many bioactive molecules, exhibiting a broad spectrum of pharmacological effects. Researchers have been exploring indazole derivatives for their potential in treating various diseases, including cancer, infectious disorders, and neurological conditions. The presence of an amine group at the 3-position of the indazole ring further enhances its reactivity and binding affinity to biological targets. This compound’s tetrahydro modification suggests a more stable and rigid conformation compared to its unsubstituted counterparts, which may influence its metabolic stability and bioavailability.

In recent years, 2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, its structural motif is reminiscent of several known drug candidates that target enzymes involved in cell signaling pathways. Preliminary computational studies suggest that this compound may interact with proteins such as kinases and transcription factors, which are critical in regulating cellular processes. The bulky substituents at the 2- and 5-positions could serve as steric anchors to improve binding specificity.

The synthesis of 2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions to form the indazole core followed by selective alkylation and functional group modifications. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to streamline the process and enhance efficiency. The use of protective groups is essential to prevent unwanted side reactions during the synthesis.

Pharmacokinetic studies of this compound are still in progress to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. The butyl and dimethylpropyl groups contribute to hydrophobicity, which may influence membrane permeability and oral bioavailability. Additionally, metabolic stability assays are crucial to determine how the compound behaves within biological systems over time. These studies will provide valuable insights into potential dosing regimens and formulation strategies.

One of the most exciting aspects of 2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro is its potential in drug discovery pipelines. Researchers are leveraging computational modeling and high-throughput screening techniques to identify novel derivatives with enhanced efficacy or reduced toxicity. The indazole scaffold’s versatility allows for extensive structural modifications without losing core biological activity. This flexibility makes it an attractive candidate for developing next-generation therapeutics.

The compound’s unique structure also makes it a valuable tool for mechanistic studies in medicinal chemistry. By investigating how it interacts with biological targets at the molecular level, scientists can gain deeper insights into disease mechanisms and develop more targeted treatments. For example, studying its binding kinetics could reveal how it modulates enzyme activity or receptor function, providing clues for designing more effective drugs.

In conclusion, 2H-Indazol-3-amine, 2-butyl-5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro (CAS No.2138379—78—7) represents a promising candidate in pharmaceutical research due to its complex structure、 potential biological activities、 and synthetic feasibility。 Ongoing studies aim to elucidate its pharmacological properties、 optimize its synthesis、 and explore its therapeutic applications。 As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.